7-hydroxy-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid methyl ester

• IUPAC Name: methyl 7-oxo-1,6-dihydropyrrolo[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C9H8N2O3/c1-14-9(13)6-4-11-7-5(6)2-3-10-8(7)12/h2-4,11H,1H3,(H,10,12)
• InChI Key: VPXDDHVKFOKJTK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC2=C1C=CNC2=O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

Methyl 7-oxo-1,6-dihydropyrrolo[2,3-c]pyridine-3-carboxylate is a chemical compound belonging to the class of pyrrolopyridines. This compound features a pyrrolopyridine core structure, which is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring. The presence of the oxo group and the carboxylate ester functionality makes it a versatile intermediate in organic synthesis and a potential candidate for various scientific applications.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis of methyl 7-oxo-1,6-dihydropyrrolo[2,3-c]pyridine-3-carboxylate typically begins with readily available starting materials such as pyrrole derivatives and pyridine derivatives.

• Reaction Conditions: The reaction conditions often involve the use of strong bases or acids, depending on the specific synthetic route chosen. For example, a common method involves the cyclization of a pyrrole derivative with a pyridine derivative under acidic conditions.

• Industrial Production Methods: On an industrial scale, the synthesis of this compound may involve continuous flow reactors or large-scale batch reactors to ensure consistent product quality and yield.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

• Reduction: Reduction reactions can convert the oxo group to a hydroxyl group, leading to different chemical properties.

• Substitution: Substitution reactions at the pyrrolopyridine core can introduce various functional groups, enhancing the compound's reactivity and utility.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed, depending on the desired substitution pattern.

Major Products Formed:

• Oxidation Products: Various carboxylic acids and ketones.

• Reduction Products: Alcohols and amines.

• Substitution Products: Heterocyclic compounds with different substituents.

Scientific Research Applications

Chemistry: Methyl 7-oxo-1,6-dihydropyrrolo[2,3-c]pyridine-3-carboxylate is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in the construction of pharmaceuticals and agrochemicals.

Biology: The compound has shown potential in biological studies, particularly in the development of new drugs. Its ability to interact with various biological targets makes it a candidate for drug discovery and development.

Medicine: Research has explored the use of this compound in medicinal chemistry, particularly in the design of new therapeutic agents. Its structural features allow it to modulate biological pathways and potentially treat various diseases.

Industry: In the chemical industry, this compound is used in the synthesis of dyes, pigments, and other industrial chemicals. Its versatility and reactivity make it a valuable component in various industrial processes.

Mechanism of Action

The mechanism by which methyl 7-oxo-1,6-dihydropyrrolo[2,3-c]pyridine-3-carboxylate exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would depend on the biological context and the specific derivatives formed from this compound.

Comparison with Similar Compounds

• Methyl 7-oxo-1,6-dihydropyridazine-3-carboxylate: Similar core structure but different substituents.

• Ethyl 2-amino-6,8-dimethyl-1,3-dioxo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-7-carboxylate: Similar heterocyclic structure with different functional groups.

• Indole derivatives: Similar bicyclic structure but different ring systems.

Uniqueness: Methyl 7-oxo-1,6-dihydropyrrolo[2,3-c]pyridine-3-carboxylate stands out due to its specific combination of the pyrrolopyridine core, oxo group, and carboxylate ester functionality